Cas no 512197-86-3 (1,2-dibromo-4-ethynylbenzene)
1,2-dibromo-4-ethynylbenzene structure
Product Name:1,2-dibromo-4-ethynylbenzene
CAS No:512197-86-3
MF:C8H4Br2
MW:259.925360679626
CID:4012972
PubChem ID:9878353
Update Time:2025-04-22
1,2-dibromo-4-ethynylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-dibromo-4-ethynyl-
- 1,2-dibromo-4-ethynylbenzene
- EN300-1894489
- 512197-86-3
- SCHEMBL6167204
- AT26841
-
- Inchi： 1S/C8H4Br2/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
- InChI Key： KQGMSDQTSDSZSL-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=C(C#C)C=C1Br
Computed Properties
- Exact Mass: 259.86593Da
- Monoisotopic Mass: 257.86798Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
1,2-dibromo-4-ethynylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT26841-0.25/G |
1,2-DIBROMO-4-ETHYNYLBENZENE |
512197-86-3 | 95% | 0.25/G |
$498 | 2023-01-22 | |
| AstaTech | AT26841-1/G |
1,2-DIBROMO-4-ETHYNYLBENZENE |
512197-86-3 | 95% | 1/G |
$985 | 2023-01-22 | |
| AstaTech | AT26841-5/G |
1,2-DIBROMO-4-ETHYNYLBENZENE |
512197-86-3 | 95% | 5/G |
$2955 | 2023-01-22 | |
| Enamine | EN300-1894489-0.05g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 0.05g |
$226.0 | 2023-09-18 | |
| Enamine | EN300-1894489-0.1g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 0.1g |
$337.0 | 2023-09-18 | |
| Enamine | EN300-1894489-0.25g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 0.25g |
$481.0 | 2023-09-18 | |
| Enamine | EN300-1894489-0.5g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 0.5g |
$758.0 | 2023-09-18 | |
| Enamine | EN300-1894489-1.0g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 1g |
$971.0 | 2023-06-02 | |
| Enamine | EN300-1894489-2.5g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 2.5g |
$1903.0 | 2023-09-18 | |
| Enamine | EN300-1894489-5.0g |
1,2-dibromo-4-ethynylbenzene |
512197-86-3 | 95% | 5g |
$2816.0 | 2023-06-02 |
1,2-dibromo-4-ethynylbenzene Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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